Cas no 2137715-52-5 (4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137715-52-5
• MF: C₉H₁₄FN₃O₂S
• MW: 247.28976392746
• CID: 5297365
• Update Time: 2025-06-09

4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-5-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-cyclohexyl-5-methyl-

• Inchi： 1S/C9H14FN3O2S/c1-7-11-12-9(16(10,14)15)13(7)8-5-3-2-4-6-8/h8H,2-6H2,1H3
• InChI Key： WGQDMEHBFXNHMN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)N1C1CCCCC1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2

Additional information on 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137715-52-5)

4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137715-52-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their broad range of biological activities and chemical reactivity. The unique structure of 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride makes it an attractive candidate for various applications, including drug discovery, agrochemicals, and advanced materials.

The chemical structure of 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride consists of a cyclohexyl group attached to a triazole ring, which is further functionalized with a methyl group and a sulfonyl fluoride moiety. The presence of the sulfonyl fluoride group imparts unique reactivity and stability to the molecule, making it a valuable intermediate in synthetic chemistry. The cyclohexyl and methyl groups contribute to the overall hydrophobicity and steric properties of the compound, which can influence its biological activity and solubility.

In recent years, triazoles have been extensively studied for their potential therapeutic applications. The 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride has shown promise in several areas of medicinal chemistry. For instance, triazoles are known for their antifungal properties and have been used in the development of antifungal drugs such as fluconazole and itraconazole. The introduction of the sulfonyl fluoride group in 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride could potentially enhance its antifungal activity by increasing its reactivity towards target enzymes.

Beyond antifungal applications, triazoles have also been explored for their anti-inflammatory and anti-cancer properties. Research has shown that certain triazole derivatives can inhibit key enzymes involved in inflammation and cancer progression. The unique structure of 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride may provide new opportunities for developing more potent and selective inhibitors for these targets. For example, the cyclohexyl group can improve the lipophilicity of the molecule, enhancing its ability to penetrate cell membranes and reach intracellular targets.

In addition to its medicinal applications, 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride has potential uses in materials science. Triazoles are known for their ability to form stable complexes with metal ions, making them useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The sulfonyl fluoride group can serve as a reactive site for further functionalization or cross-linking reactions, enabling the creation of advanced materials with tailored properties. These materials can find applications in areas such as catalysis, gas storage, and drug delivery.

The synthesis of 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride typically involves multistep processes that include the formation of the triazole ring followed by functionalization with the cyclohexyl and sulfonyl fluoride groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have been widely used to form triazole rings due to their high efficiency and selectivity. Subsequent functionalization steps can be optimized using modern synthetic techniques such as flow chemistry and microwave-assisted synthesis.

The characterization of 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride is crucial for understanding its properties and potential applications. Common analytical techniques used for this purpose include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as the cyclohexyl ring and sulfonyl fluoride moiety.

In conclusion, 4-Cyclohexyl-5-methyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137715-52-5) is a multifunctional compound with significant potential in various fields. Its unique chemical structure makes it an attractive candidate for drug discovery, agrochemicals, and advanced materials science. Ongoing research continues to explore new applications and optimize synthetic methods for this compound, highlighting its importance in modern chemistry.